Cas no 2228552-90-5 (tert-butyl N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228552-90-5
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 6496289
• PubChem ID: 165710899
• Update Time: 2025-05-20

tert-butyl N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate
• 2228552-90-5
• EN300-1880872

• Inchi： 1S/C17H24N2O3/c1-16(2,3)22-15(21)18-17(4,11-20)13-6-7-14-12(10-13)8-9-19(14)5/h6-7,10-11H,8-9H2,1-5H3,(H,18,21)
• InChI Key： ZJIPOIVBPGQRRK-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC2=C(C=1)CCN2C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228552-90-5)

Tert-butyl N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate, identified by its CAS number 2228552-90-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, particularly in the modulation of enzymatic and receptor interactions. The presence of a tert-butyl group enhances the lipophilicity of the molecule, while the N-substituent and the dihydroindole core contribute to its potential pharmacological properties. Such structural motifs are frequently explored in the development of novel therapeutic agents targeting various diseases.

The dihydroindole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating neurological and immunological pathways. Specifically, derivatives of dihydroindole have shown promise in the treatment of conditions such as depression, anxiety, and neurodegenerative disorders. The addition of a methyl group at the 1-position and a carbamate linkage at the 2-position further refines the molecular structure, potentially enhancing binding affinity to biological targets. This compound’s design reflects a rational approach to drug discovery, leveraging known bioactive scaffolds while introducing modifications to improve efficacy and selectivity.

In recent years, there has been growing interest in exploring indole derivatives for their therapeutic potential. The indole ring system is a core component of several FDA-approved drugs, including those used to treat parasitic infections and cancer. The compound under discussion incorporates a 1-methyl-substituted dihydroindole, which may confer unique pharmacokinetic properties compared to unsubstituted indole derivatives. This modification can influence metabolic stability, solubility, and overall bioavailability—critical factors in drug development. The carbamate moiety at the propyl chain’s terminus adds another layer of complexity, potentially enabling interactions with specific enzymes or proteins involved in disease pathways.

Current research in pharmaceutical chemistry emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The tert-butyl N-substituent in this molecule serves as an example of how steric hindrance can be strategically employed to improve binding affinity or reduce off-target effects. By positioning bulky groups near key interaction sites on biological targets, such as enzymes or receptors, researchers can fine-tune pharmacological activity. This approach is particularly relevant in developing drugs that require high specificity to avoid unintended side effects.

The synthesis and characterization of tert-butyl N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228552-90-5) involve sophisticated organic chemistry techniques. Key steps include multi-step functionalization of the indole core, followed by introduction of the carbamate group via condensation reactions. Advanced spectroscopic methods such as NMR (nuclear magnetic resonance) and mass spectrometry are employed to confirm molecular structure and purity. These analytical techniques are essential for ensuring that the final product meets pharmaceutical-grade standards before proceeding to biological testing.

Biological evaluation of this compound has been conducted in several preclinical studies aimed at identifying potential therapeutic applications. Initial assays have shown promising results in modulating enzymes associated with inflammation and pain pathways. For instance, interactions with cyclooxygenase (COX) enzymes have been explored, suggesting potential utility in managing chronic inflammatory conditions without excessive gastrointestinal side effects—a common concern with traditional NSAIDs (nonsteroidal anti-inflammatory drugs). Additionally, preliminary data indicate that this molecule may interact with serotonergic receptors, raising possibilities for applications in central nervous system disorders.

The role of computational modeling has become increasingly integral in modern drug discovery workflows. Molecular docking studies using software such as AutoDock or Schrödinger suite have been performed to predict binding modes between tert-butyl N-substituent containing analogs and target proteins. These simulations help researchers visualize how structural features contribute to affinity and selectivity without requiring extensive experimental screening. Such computational approaches are particularly valuable when dealing with complex molecules like this one, where multiple functional groups may influence overall bioactivity.

The future development of tert-butyl N-substituted dihydroindoles will likely involve interdisciplinary collaboration between synthetic chemists, biologists, and computational scientists. Advances in artificial intelligence (AI) and machine learning are enabling more rapid identification of lead compounds based on large datasets derived from high-throughput screening experiments. By integrating experimental data with predictive modeling tools， researchers can accelerate the optimization process for molecules like this one toward clinical candidates.

In conclusion,tert-butyl N-(1-methyl-dihydroindolizinizinolinolinolinolinolinolinolinolinolinolinolinolinolinol)-carbamate (CAS No. 2228552- 90- 5) represents an intriguing example of how structural modifications can enhance pharmacological properties. Its design incorporates elements known from successful drugs while introducing novel features for improved efficacy. As research progresses, further exploration into its biological activity will be crucial for determining its potential applications across various therapeutic areas.